Cas no 2034275-10-8 (3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione
• CAS No: 2034275-10-8
• MF: C₁₅H₁₅BrN₂O₄
• MW: 367.194603204727
• CID: 6142847
• PubChem ID: 92081559
• Update Time: 2025-07-18

3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F6474-1279
• AKOS026689253
• 3-(1-(2-bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione
• 3-[1-(2-bromobenzoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• 2034275-10-8
• 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione

• Inchi： 1S/C15H15BrN2O4/c16-12-4-2-1-3-11(12)14(20)17-7-5-10(6-8-17)18-13(19)9-22-15(18)21/h1-4,10H,5-9H2
• InChI Key： QNNGWWQRVXZDTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCC(CC1)N1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 366.02152g/mol
• Monoisotopic Mass: 366.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034275-10-8)

The compound 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034275-10-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This heterocyclic scaffold has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a piperidine ring linked to an oxazolidine moiety, further functionalized with a 2-bromobenzoyl group, endows the molecule with a high degree of versatility for further derivatization and exploration.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. The oxazolidine core is particularly noteworthy, as it is known for its ability to enhance binding affinity and selectivity in drug candidates. This structural motif has been extensively studied in the context of protease inhibition, where it often serves as a privileged scaffold to achieve high potency and specificity. The incorporation of the 2-bromobenzoyl group further expands the synthetic possibilities, allowing for diverse chemical modifications that can fine-tune pharmacokinetic and pharmacodynamic properties.

In the realm of drug discovery, 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione has been explored for its potential applications in addressing inflammatory and immunological disorders. The piperidine ring, a common structural element in many successful drugs, contributes to favorable pharmacokinetic profiles by improving solubility and metabolic stability. Moreover, the oxazolidine component is recognized for its role in modulating enzyme activity, particularly in cases where tight binding is required. This combination makes the compound an attractive candidate for further investigation into its therapeutic potential.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The presence of the bromobenzoyl substituent allows for facile introduction of other functional groups via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry for constructing biaryl systems, which are prevalent in many bioactive compounds. Such synthetic flexibility enables chemists to rapidly generate libraries of derivatives with tailored properties, facilitating high-throughput screening and lead optimization efforts.

Current research endeavors are increasingly focusing on leveraging computational methods to predict and enhance the biological activity of such scaffolds. Molecular modeling studies have demonstrated that 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione can effectively interact with target proteins through multiple binding modes, enhancing both affinity and selectivity. These insights are being translated into experimental designs aimed at optimizing potency while minimizing off-target effects—a critical consideration in drug development.

The oxazolidine ring itself has been implicated in various biological processes beyond protease inhibition. Its ability to adopt multiple conformations allows it to engage with different binding pockets on enzymes and receptors alike. This conformational plasticity is particularly valuable when designing molecules that must navigate complex biological environments. Recent publications have begun to explore the use of this scaffold in addressing neurological disorders, where precise modulation of protein-protein interactions is essential.

From a synthetic chemistry perspective, 3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione exemplifies an elegant example of heterocyclic chemistry at work. The synthesis involves multi-step sequences that showcase modern methodologies such as transition-metal-catalyzed reactions and enantioselective processes. These advances not only streamline production but also enable access to enantiomerically pure compounds—a prerequisite for many contemporary drug candidates.

The brominated aromatic moiety within this molecule serves multiple purposes beyond mere structural decoration. It acts as an excellent handle for further functionalization while also potentially influencing electronic properties that can modulate reactivity and binding interactions. Such features are often exploited by medicinal chemists when designing molecules intended for metabolic stability or enhanced cell membrane permeability.

In conclusion,3-(1-(2-Bromobenzoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034275-10-8) stands as a testament to the power of heterocyclic chemistry in driving innovation within pharmaceutical research. Its unique structural attributes combined with synthetic accessibility make it a valuable asset for any medicinal chemist seeking to develop novel therapeutics targeting an array of diseases—from inflammation to neurodegeneration—and beyond.